N-(4-acetamidophenyl)-2-(7-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide
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Description
N-(4-acetamidophenyl)-2-(7-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide is a useful research compound. Its molecular formula is C18H17N5O3S and its molecular weight is 383.43. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Applications
Research indicates that compounds similar to N-(4-acetamidophenyl)-2-(7-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide have shown promise in antimicrobial applications. For instance, Baviskar, Khadabadi, and Deore (2013) synthesized a series of related compounds and found them effective against various bacterial and fungal strains such as Staphylococcus aureus and Candida albicans [Bhushan A. Baviskar et al., 2013]. Similarly, MahyavanshiJyotindra, ParmarKokila, and MahatoAnil (2011) reported the synthesis of N-(4-aryl amine)-2-{[4-phenyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide derivatives, which demonstrated in-vitro antibacterial, antifungal, and anti-tuberculosis activity [B. MahyavanshiJyotindra et al., 2011].
Pharmacological Potential
Compounds with similar structures have been explored for their pharmacological potential. Shukla et al. (2012) designed and synthesized analogs of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide, which is structurally related, and found them to be potent inhibitors of kidney-type glutaminase. This inhibition showed potential in attenuating the growth of human lymphoma B cells [K. Shukla et al., 2012].
Antimicrobial Activity of Derivatives
Majithiya and Bheshdadia (2022) synthesized derivatives of a similar structure and evaluated their antimicrobial activity against selected bacterial and fungal strains, highlighting the broad-spectrum potential of such compounds [J.J. Majithiya et al., 2022]. Lahtinen et al. (2014) also studied N-substituted sulfanilamide derivatives for antimicrobial properties, providing further insights into the potential applications of these compounds in combating microbial infections [M. Lahtinen et al., 2014].
properties
IUPAC Name |
N-(4-acetamidophenyl)-2-(7-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C18H17N5O3S/c1-11-3-8-15-21-17(22-18(26)23(15)9-11)27-10-16(25)20-14-6-4-13(5-7-14)19-12(2)24/h3-9H,10H2,1-2H3,(H,19,24)(H,20,25) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXVXEXORYTXOCI-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C(=NC(=NC2=O)SCC(=O)NC3=CC=C(C=C3)NC(=O)C)C=C1 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N5O3S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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